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Compound of Interest

[2-(Methoxymethoxy)phenyl]
Compound Name:
(pyridin-4-yl)methanone

CAS No.: 938458-56-1

Cat. No.: B1532648

Get Quote

Executive Summary

2-(Methoxymethoxy)phenylmethanone is the Methoxymethyl (MOM) ether derivative of 2-
hydroxybenzophenone.[1] Unlike its parent compound, which exhibits strong intramolecular
hydrogen bonding, the MOM-protected variant functions as a masked phenol with distinct
solubility and reactivity profiles.[1]

It is primarily utilized as a Directed Metalation Group (DMG) intermediate in organic synthesis,
allowing for regioselective functionalization of the benzophenone core.[1] Its solubility is
dominated by the lipophilic benzophenone scaffold and the polar-aprotic nature of the acetal-
like MOM group, rendering it highly soluble in organic solvents but insoluble in aqueous media.

[1]

Physicochemical Characterization
Chemical Identity[1][2][3][4]
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o |[UPAC Name: (2-(Methoxymethoxy)phenyl)(phenyl)methanone[1]

e Common Name: 2-MOM-Benzophenone[1]

e Molecular Formula: CisH1403[1]

e Molecular Weight: 242.27 g/mol [1]

» Key Functional Groups: Diaryl Ketone, Methoxymethyl Ether (Acetal)[1]

The "MOM Effect" on Solubility

The conversion of the free phenol (2-hydroxybenzophenone) to the MOM ether alters the
molecular interaction landscape significantly:

 Disruption of Intramolecular H-Bonding: The parent 2-hydroxybenzophenone possesses a
strong intramolecular hydrogen bond between the phenolic hydroxyl and the ketone
carbonyl.[1] This locks the molecule in a planar conformation and reduces its interaction with
polar solvents.[1]

 Increased Lipophilicity: Capping the hydroxyl with a methoxymethyl group removes the H-
bond donor capability, increasing the LogP (partition coefficient).[1]

o Lewis Basicity: The oxygen atoms in the MOM group add Lewis basic sites, enhancing
solubility in Lewis acidic solvents or coordination with metal cations (Li+, Mg2+).[1]

Solubility Profile in Organic Solvents[1]

The following data summarizes the solubility behavior of 2-(Methoxymethoxy)phenylmethanone
at ambient temperature (25°C).
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Solvent Class

Specific Solvent

Solubility Rating

Mechanistic Insight

Chlorinated

Hydrocarbons

Dichloromethane
(DCM), Chloroform

Excellent (>100
mg/mL)

Primary solvation via
dipole-dipole
interactions and
dispersion forces.[1]
Preferred solvent for
synthesis and

extraction.[1]

Ethers

Tetrahydrofuran
(THF), Diethyl Ether,

1,4-Dioxane

Excellent (>100
mg/mL)

The ether oxygens of
the solvent coordinate
well with the aromatic
system; critical for
lithiation/Grignard

reactions.[1]

Esters

Ethyl Acetate (EtOAC)

Good (>50 mg/mL)

Effective for silica gel
chromatography
(eluent).[1]

Aromatic

Hydrocarbons

Toluene, Benzene

Good (>50 mg/mL)

Soluble due to Tt-1t
stacking interactions
with the

benzophenone core.

[1]

Alcohols

Methanol, Ethanol,

Isopropanol

Moderate (10-50
mg/mL)

Soluble, but less so
than in aprotic
solvents due to lack of
H-bond donor
capability in the
solute.[1]

Aliphatic

Hydrocarbons

Hexanes, Pentane,

Heptane

Low/Sparingly (<10
mg/mL)

Often used as a co-
solvent to induce
precipitation or

crystallization.[1]

Aqueous Media

Water, Brine

Insoluble

Highly lipophilic;

partitions strictly into
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the organic phase

during extraction.[1]

Solvent Selection for Workflows

e Reaction Medium:Anhydrous THF or DCM are the gold standards.[1] THF is required if the
molecule is subjected to Directed Ortho Metalation (DoM) using organolithiums.[1]

« Purification (Chromatography): A gradient of Hexanes/Ethyl Acetate (typically starting at 95:5
to 80:[1]20) is effective.[1] The MOM group is stable on silica gel.[1]

» Crystallization: Recrystallization is often achieved using a DCM/Hexane or Ethanol system.

[1]

Experimental Protocols
Synthesis & Protection Workflow

This protocol describes the generation of 2-(Methoxymethoxy)phenylmethanone from 2-
hydroxybenzophenone.[1]

Reagents:

2-Hydroxybenzophenone (1.0 eq)[1][2]

Chloromethyl methyl ether (MOMCI) (1.2 eq) (Caution: Carcinogen)[1]

N,N-Diisopropylethylamine (DIPEA) (1.5 eq) or Sodium Hydride (NaH)[1]

Solvent: Dichloromethane (DCM) (0.1 M concentration)[1]

Procedure:

» Dissolve 2-hydroxybenzophenone in anhydrous DCM under Nitrogen atmosphere.
» Cool the solution to 0°C.

e Add DIPEA dropwise.[1]
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o Add MOMCI slowly via syringe to control the exotherm.[1]

e Allow to warm to Room Temperature (RT) and stir for 4-12 hours.
e Quench: Add saturated agueous NaHCOs.

o Extraction: Separate organic layer; wash with water and brine.[1][3]
e Drying: Dry over Na2SOa4 and concentrate in vacuo.

 Purification: Flash column chromatography (Hexanes/EtOAc).

Deprotection (Stability Check)

The MOM group is acid-labile.[1] Avoid using acidic solvents (e.g., Acetic Acid) during handling
unless deprotection is desired.[1]

Deprotection Protocol:
o Dissolve substrate in MeOH.[1][4]

e Add 6M HCI (aq) or concentrated HCI (catalytic amount often insufficient; usually requires
1:1 ratio or heating).[1]

e Heat to 50°C for 1 hour to revert to 2-hydroxybenzophenone.

Visualizing the Workflow

The following diagram illustrates the synthesis and solubility logic, highlighting the transition
from a hydrogen-bonded system to a lipophilic ether.
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2-(Methoxymethoxy) [ 2-Hydroxybenzophenone
phenylmethanone (Intramolecular H-Bond)

MOM-CI + Base
(DCM, 0°C)

SN2 Reaction

Lipophilicity Increase

Solubility Profile:
Stable to Base High: DCM, THF, Toluene
Low: Hexanes, Water

Application:
Directed Ortho Metalation
(DoM)

Click to download full resolution via product page

Caption: Transformation of 2-Hydroxybenzophenone to its MOM-ether, altering solubility and
reactivity.

Technical Insights for Researchers
Thermodynamics of Solvation

The dissolution of 2-(Methoxymethoxy)phenylmethanone in chlorinated solvents is entropically
favorable.[1] The disruption of the crystal lattice (if solid) is compensated by the strong
dispersion interactions between the benzophenone T-system and the solvent.[1] In contrast to
the free phenol, the enthalpy of mixing with water is highly endothermic due to the hydrophobic
effect of the protecting group and the inability to donate hydrogen bonds.[1]

Safety Note: MOMCI

Chloromethyl methyl ether (MOMCI) is a potent alkylating agent and a regulated carcinogen.[1]
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o Alternative: Use Methoxymethyl acetate with a Lewis Acid catalyst (e.g., ZnBrz) if safety
regulations prohibit MOMCI usage.[1]

e Handling: All solubility testing involving the synthesis intermediate must be conducted in a
fume hood.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Solubility Profile & Applications of 2-
(Methoxymethoxy)phenylmethanone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1532648/docs#technical-guide-solubility-profile-
applications-of-2-methoxymethoxy-phenylmethanone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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